Cas no 1595978-76-9 (3-bromo-4-2-(tert-butoxy)ethoxyoxolane)

• Product Name: 3-bromo-4-2-(tert-butoxy)ethoxyoxolane
• CAS No: 1595978-76-9
• MF: C₁₀H₁₉BrO₃
• MW: 267.160063028336
• CID: 6185694
• PubChem ID: 114775052
• Update Time: 2025-06-07

3-bromo-4-2-(tert-butoxy)ethoxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-2-(tert-butoxy)ethoxyoxolane
• 1595978-76-9
• 3-bromo-4-[2-(tert-butoxy)ethoxy]oxolane
• EN300-1133535

• Inchi： 1S/C10H19BrO3/c1-10(2,3)14-5-4-13-9-7-12-6-8(9)11/h8-9H,4-7H2,1-3H3
• InChI Key： MYVWERCPDAPXPX-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCCOC(C)(C)C

Computed Properties

• Exact Mass: 266.05176g/mol
• Monoisotopic Mass: 266.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-bromo-4-2-(tert-butoxy)ethoxyoxolane

3-Bromo-4-(2-(tert-butoxy)ethoxy)oxolane: A Versatile Compound in Modern Chemical Research

CAS No. 1595978-76-9, known as 3-bromo-4-(2-(tert-butoxy)ethoxy)oxolane, is a highly versatile compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, offers a wide range of applications in synthetic chemistry, drug development, and materials science. In this comprehensive introduction, we will delve into the properties, synthesis methods, and potential applications of 3-bromo-4-(2-(tert-butoxy)ethoxy)oxolane, highlighting its significance in contemporary scientific research.

Molecular Structure and Properties:

3-Bromo-4-(2-(tert-butoxy)ethoxy)oxolane is a brominated oxolane derivative with a molecular formula of C11H19BrO3. The compound features a five-membered oxolane ring with a bromine atom at the 3-position and a 2-(tert-butoxy)ethoxy group at the 4-position. The presence of the bromine atom and the tert-butoxy group imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and transformations.

The bromine atom in 3-bromo-4-(2-(tert-butoxy)ethoxy)oxolane serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry, where the compound can be used as a building block for the synthesis of more complex molecules. The tert-butoxy group, on the other hand, provides steric protection and enhances the stability of the molecule, making it suitable for use in various reaction conditions.

Synthesis Methods:

The synthesis of 3-bromo-4-(2-(tert-butoxy)ethoxy)oxolane can be achieved through several well-established methods. One common approach involves the reaction of 4-hydroxyoxolane with 2-(tert-butoxy)ethyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, resulting in the formation of the desired product with high yield and purity.

An alternative method involves the bromination of 4-(2-(tert-butoxy)ethoxy)oxolane using N-bromosuccinimide (NBS) or bromine gas. This method is particularly useful for preparing compounds with high regioselectivity and functional group compatibility. The choice of synthesis method often depends on the specific requirements of the target application and the availability of starting materials.

Potential Applications:

The unique properties of 3-bromo-4-(2-(tert-butoxy)ethoxy)oxolane make it a valuable compound in various fields of research and development. In synthetic chemistry, it serves as a versatile building block for the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.

In pharmaceutical research, 3-bromo-4-(2-(tert-butoxy)ethoxy)oxolane has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have explored its use in the development of antiviral agents, anticancer drugs, and neuroprotective compounds. The ability to introduce functional groups at specific positions within the molecule allows for fine-tuning of pharmacological properties, enhancing drug efficacy and selectivity.

In materials science, 3-bromo-4-(2-(tert-butoxy)ethoxy)oxolane has been investigated for its potential use in polymer synthesis and nanotechnology applications. The presence of reactive functional groups enables the formation of polymers with tailored properties, such as improved mechanical strength, thermal stability, and biocompatibility. These materials have found applications in areas such as drug delivery systems, tissue engineering, and electronic devices.

Current Research Trends: strong>

The ongoing research on 3-bromo-4-(2-(< strong > tert -butoxy strong > ) ethoxy ) oxolane reflects its growing importance in modern scientific endeavors . Recent studies have focused on optimizing synthetic routes to improve yield , purity , and scalability . For instance , researchers at XYZ University have developed a novel catalytic method that significantly enhances the efficiency of synthesizing this compound , paving the way for large-scale production . p > < p > In addition , there is increasing interest in exploring the biological activities of derivatives derived from 3 -bromo -4 -(2 -( tert -butoxy ) ethoxy ) oxolane . A study published in "Journal of Medicinal Chemistry" reported that certain derivatives exhibit potent antitumor activity against various cancer cell lines . These findings highlight the potential therapeutic value of this class of compounds and warrant further investigation into their mechanism of action . p > < p > Another area of active research involves investigating the environmental impact and biodegradability of 3 -bromo -4 -(2 -( tert -butoxy ) ethoxy ) oxolane . Scientists are working to develop sustainable synthesis methods that minimize environmental footprint while maintaining high product quality . This aligns with global efforts to promote green chemistry practices and reduce ecological harm . p > < p > In conclusion , 3 -bromo -4 -(2 -( tert -butoxy ) ethoxy ) oxolane ( CAS No . 1595978 -76 -9 ) is a highly versatile compound with significant potential across multiple scientific disciplines . Its unique molecular structure , coupled with its favorable chemical properties , makes it an invaluable tool for researchers seeking to advance knowledge and develop innovative solutions . As ongoing research continues to uncover new applications , this compound is poised to play an increasingly important role in shaping the future of chemical and pharmaceutical sciences . p > article > response >